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Compound of Interest

Compound Name: Hydrate strontium

Cat. No.: B15147436

Technical Support Center: Purification of
Strontium Hydrate

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working on the
purification of strontium hydrate (strontium hydroxide) from carbonate impurities.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification of
strontium hydrate.

Issue 1: Carbonate impurities persist in the final strontium hydrate product.
e Possible Cause 1: Incomplete precipitation of carbonate.

o Solution: Ensure an adequate amount of the precipitating agent, such as calcium oxide
(Ca0), is added. A slight excess of CaO can help drive the reaction to completion. Stir the
solution for a sufficient time (e.g., 2 hours) to allow for the complete reaction and
precipitation of calcium carbonate.[1]

e Possible Cause 2: The strontium hydroxide solution was exposed to air for an extended
period.
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o Solution: Strontium hydroxide readily absorbs carbon dioxide from the atmosphere,
leading to the formation of strontium carbonate.[2] Minimize exposure of the strontium
hydroxide solution to air by working in a controlled atmosphere (e.g., under a nitrogen
blanket) or by keeping containers tightly sealed.

» Possible Cause 3: Inefficient filtration of the carbonate precipitate.

o Solution: Use a fine-pore filter paper or a membrane filter to effectively remove the fine
calcium carbonate precipitate. If the precipitate is extremely fine, consider using a
centrifuge to pellet the solid before decanting the supernatant.[3] Using a filter aid like
celite can also improve filtration, but ensure it is compatible with your downstream
applications.[3]

Issue 2: The carbonate precipitate is too fine and difficult to filter.
o Possible Cause 1: Rapid addition of the precipitating agent.

o Solution: Add the precipitating agent (e.g., CaO or a carbonate solution for
recrystallization) slowly while continuously stirring. This promotes the growth of larger
crystals that are easier to filter.[3]

e Possible Cause 2: High supersaturation of the solution.

o Solution: Control the rate of precipitation by adjusting the temperature or the rate of
addition of the precipitating agent. For recrystallization methods, a slower cooling rate will
generally lead to larger crystals.

Issue 3: Low yield of purified strontium hydrate.
e Possible Cause 1: Co-precipitation of strontium hydroxide with the calcium carbonate.

o Solution: While some loss is inevitable, optimizing the reaction conditions can minimize it.
Ensure the pH is not excessively high, as this can increase the solubility of calcium
carbonate and potentially lead to the formation of complex strontium-calcium-carbonate
species.

o Possible Cause 2: Significant loss during filtration and washing.
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o Solution: Wash the purified strontium hydrate crystals with a minimal amount of cold,
deionized water to remove residual impurities without dissolving a significant amount of
the product. It is more effective to wash with several small portions of solvent rather than
one large portion.[4]

Frequently Asked Questions (FAQSs)

Q1: What is the most common source of carbonate impurities in strontium hydrate?

Al: The most common source is the absorption of carbon dioxide from the atmosphere by the
alkaline strontium hydroxide solution.[2] Strontium carbonate is much less soluble in water than
strontium hydroxide, causing it to precipitate out as an impurity.

Q2: What are the primary methods for purifying strontium hydrate from carbonate impurities?
A2: The two main approaches are:

o Direct Precipitation of Carbonate: This involves adding a substance that will precipitate the
carbonate ions, leaving the strontium hydroxide in solution. A common method is the addition
of calcium oxide (CaO) or barium hydroxide (Ba(OH)2), which react with carbonate to form
insoluble calcium carbonate or barium carbonate, respectively.[1][2]

» Recrystallization: This method takes advantage of the different solubilities of strontium
hydroxide and strontium carbonate at different temperatures. Strontium hydroxide
octahydrate is significantly more soluble in hot water than in cold water, while strontium
carbonate's solubility is much lower overall.[5][6] By dissolving the impure strontium hydrate
in hot water and then cooling the solution, the strontium hydrate will crystallize out, leaving
the majority of the carbonate impurity behind in the solution or as an undissolved solid.

Q3: How can | determine the concentration of carbonate impurities in my strontium hydrate
sample?

A3: A common method is acid-base titration. The "Alkalinity Relationship Table" can be used
with phenolphthalein and total alkalinity measurements to estimate the concentrations of
hydroxide, carbonate, and bicarbonate. This involves titrating the sample with a standardized
acid to two different pH endpoints, typically 8.3 (phenolphthalein endpoint) and 4.5 (total
alkalinity endpoint).
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Q4: Can | use other hydroxides besides calcium oxide to remove carbonate?

A4: Yes, barium hydroxide (Ba(OH)z) can also be used and is particularly effective for removing
carbonate from highly contaminated solutions.[2] However, it's important to consider that this
will introduce barium ions into your solution, which may need to be removed in a subsequent
step depending on the purity requirements of your final product.

Data Presentation

Table 1: Solubility of Strontium Compounds in Water

Solubility in Water (

Compound Formula Temperature (°C)
g/100 mL)

Strontium Carbonate SrCOs 0.0011 18
Strontium Carbonate SrCOs 0.065 100
Strontium Hydroxide Sr(OH)2 1.77 20
Strontium Hydroxide Sr(OH)2 21.83 100
Strontium Hydroxide

Sr(OH)2-8H20 0.90 0
Octahydrate
Strontium Hydroxide

Sr(OH)2:8H20 47.7 100

Octahydrate

Data sourced from PubChem and Wikipedia.[5][6]

Experimental Protocols
Protocol 1: Purification of Strontium Hydrate by
Precipitation of Carbonate with Calcium Oxide

This protocol describes the removal of carbonate impurities from a strontium hydroxide solution
by precipitating the carbonate as calcium carbonate.

Workflow Diagram:
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Caption: Workflow for purifying strontium hydroxide using CaO.
Methodology:

e Preparation: Prepare a solution of the impure strontium hydrate. Separately, obtain freshly
calcined calcium oxide (CaO). Calcining the CaO immediately before use ensures it is highly
reactive and has not absorbed atmospheric COx.

o Reaction: Add a slight excess of the freshly calcined CaO to the strontium hydrate solution.
Stir the mixture vigorously for at least 2 hours in a sealed container to prevent further CO2
absorption from the air. The CaO will react with the dissolved carbonate ions to form calcium
carbonate (CaCOs), which is insoluble.

o Separation: Filter the solution to remove the precipitated CaCOs. Use a filter with a pore size

sufficient to retain the fine precipitate.

e Product: The filtrate is the purified strontium hydrate solution.

Protocol 2: Purification of Strontium Hydrate by
Recrystallization

This protocol is based on the temperature-dependent solubility of strontium hydroxide
octahydrate.

Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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